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Compound of Interest

Compound Name: Sulfamazone

Cat. No.: B1207100

Introduction

Sulfamazone is a sulfonamide antibiotic with antipyretic properties.[1][2] As with other
sulfonamides, its detection and quantification in various matrices are crucial for pharmaceutical
quality control, drug development, and clinical monitoring. This document provides detailed
protocols for the use of Sulfamazone as an analytical standard in High-Performance Liquid
Chromatography (HPLC) coupled with UV detection and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS). These methods are designed for researchers, scientists, and drug
development professionals requiring accurate and precise quantification of Sulfamazone.

Physicochemical Properties of Sulfamazone

A comprehensive understanding of the physicochemical properties of Sulfamazone is essential
for method development.
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Property Value Source
Molecular Formula C23H24N607S2 [3]
Molecular Weight 560.6 g/mol [1][3]
CAS Number 65761-24-2 [3][4]
Appearance White to off-white crystalline NIA

powder

Soluble in acetonitrile,
. methanol, and
Solubility ) ) ) N/A
dimethylformamide. Sparingly

soluble in water.

Protocol 1: Quantitative Analysis of Sulfamazone by
Reverse-Phase HPLC with UV Detection

This protocol outlines a method for the quantification of Sulfamazone in a bulk drug substance

or a simple formulation matrix.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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